Cas no 131875-08-6 (Lexacalcitol)

Lexacalcitol Properties

Names and Identifiers

• Lexacalcitol
• (1S*,3R*,5Z),7aalpha))-(5Z,7E,20R)-20-((4-Ethyl-4-hydroxyhexyl)oxy)-9,10-secopregna-5,7,10(19)-triene-1alpha,3beta-diol
• (1R,3S,5Z)-5-[(2E)-2-[(1S,3aS,7aS)-1-[(1R)-1-(4-ethyl-4-hydroxyhexoxy)ethyl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• 20-epi-22-oxa-24a,26a,27a-tri-homo-1,25-dihydoxyvitamin D3
• KH 106
• KH 1060
• KH-1060
• L-3-HYDROXY-N-METHYLMORPHINAN
• Levo-dromoran (tn)
• LEVORPHANOL TARTRATE
• Levorphanol Tartrate (CII),USP
• Levorphanol Tartrate CII (500 mg)
• LEVORPHANOL TARTRATE DIHYDRATE
• levorphanol tartrate methanol solution
• LEVORPHANOL TARTRATE SALT
• LEVORPHANOLTARTRATE,USP
• 1,3-Cyclohexanediol, 5-((1-(1-((4-ethyl-4-hydroxyhexyl)oxy)ethyl)octahydro-7a-methyl-4H-inden-4-ylidene)ethylidene)-4-methylene-, (1S-(1alpha(S*),3abeta,4E(1S*,3R*,5Z),7aalpha))-
• (5Z,7E)-(1S,3R,20R)-26,27-dimethyl-24a-homo-22-oxa-9,10-seco-5,7,10(19)-cholestatriene-1,3,25-triol
• Lexacalcitol [INN]
• (5Z,7E,20R)-20-((4-ETHYL-4-HYDROXYHEXYL)OXY)-9,10-SECOPREGNA-5,7,10(19)-TRIENE-1.ALPHA.,3.BETA.-DIOL
• DTXSID10869807
• 1ALPHA,25-DIHYDROXYL-20-EPI-22-OXA-24,26,27-TRIHOMO VITAMIN D3
• HY-32340
• F83980
• 5-(2-{1-[1-(4-ETHYL-4-HYDROXY-HEXYLOXY)-ETHYL]-7A-METHYL-OCTAHYDRO-INDEN-4-YLIDENE}-ETHYLIDENE)-4-METHYLENE-CYCLOHEXANE-1,3-DIOL
• SCHEMBL2917
• KLZOTDOJMRMLDX-YBBVPDDNSA-N
• (1S,3R,5Z,7E,14beta,17alpha,20R)-20-[(4-ethyl-4-hydroxyhexyl)oxy]-9,10-secopregna-5,7,10-triene-1,3-diol
• 1alpha,25-dihydroxy-26,27-dimethyl-24a-homo-22-oxa-20-epivitamin D3 / 1alpha,25-dihydroxy-26,27-dimethyl-24a-homo-22-oxa-20-epicholecalciferol
• KH-106
• 1alpha,25-(OH),-20-epi-22-oxa-24,26,27-trishomovitamin D
• 20-epi-22-oxa-24a-homo-26,27-dimethyl-1alpha,25-dihydroxyvitamin D3
• 9G3DCA3958
• KH1
• UNII-9G3DCA3958
• KH106
• GTPL2775
• AKOS025312290
• DB03451
• Lexacalcideferol
• MS-28460
• Q27080264
• KH1060
• CS-0399
• (5Z,7E,20R)-20-((4-Ethyl-4-hydroxyhexyl)oxy)-9,10-secopregna-5,7,10(19)-triene-1alpha,3beta-diol
• 131875-08-6
• AC-8889
• 4-(Methoxycarbonyl)phenylboronicacid
• CHEMBL432600
• LMST03020432
• +Expand

• MDL： MFCD00867078
• InChIKey： KLZOTDOJMRMLDX-YBBVPDDNSA-N
• Inchi： InChI=1S/C29H48O4/c1-6-29(32,7-2)16-9-17-33-21(4)25-13-14-26-22(10-8-15-28(25,26)5)11-12-23-18-24(30)19-27(31)20(23)3/h11-12,21,24-27,30-32H,3,6-10,13-19H2,1-2,4-5H3/b22-11+,23-12-/t21-,24-,25-,26+,27+,28-/m1/s1
• SMILES： C[C@]1(CCC/2)[C@](CC[C@@H]1[C@@H](C)OCCCC(CC)(CC)O)([H])C2=C\C=C(C[C@@H](O)C[C@@H]3O)/C3=C

Computed Properties

• Exact Mass: 460.35500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 9
• Monoisotopic Mass: 460.355
• Heavy Atom Count: 33
• Complexity: 734
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 69.9A^2

Experimental Properties

• LogP: 5.86380
• PSA: 69.92000
• Refractive Index: 1.541
• Boiling Point: 600.3°Cat760mmHg
• Melting Point: Not available
• Flash Point: 316.8°C
• Color/Form: NA
• Density: 1.07